Cas no 55816-62-1 ((1-Methoxy-2-propoxy)trimethylsilane)

(1-Methoxy-2-propoxy)trimethylsilane is a versatile organosilicon compound characterized by its dual alkoxy functionality, combining methoxy and propoxy groups with a trimethylsilyl moiety. This structure imparts reactivity as a silylating agent, making it valuable in organic synthesis, surface modification, and polymer chemistry. Its balanced alkoxy groups enhance hydrolytic stability while maintaining reactivity toward hydroxyl-containing substrates, facilitating controlled silanization processes. The compound is particularly useful in crosslinking applications, where it contributes to improved adhesion and moisture resistance in coatings and adhesives. Its low volatility and compatibility with organic solvents further support its utility in precision formulations. Proper handling under inert conditions is recommended to preserve its stability.
(1-Methoxy-2-propoxy)trimethylsilane structure
55816-62-1 structure
Product Name:(1-Methoxy-2-propoxy)trimethylsilane
CAS No:55816-62-1
MF:C7H18O2Si
MW:162.3021
MDL:MFCD00054871
CID:944553
PubChem ID:20218139
Update Time:2025-06-09

(1-Methoxy-2-propoxy)trimethylsilane Chemical and Physical Properties

Names and Identifiers

    • (1-methoxy-2-propoxy)trimethylsilane
    • 1-methoxypropan-2-yloxy(trimethyl)silane
    • trimethyl-2-methoxyisopropoxysilane
    • ((1-methoxypropan-2-yl)oxy)trimethylsilane
    • 1-Methoxy-2-propanol, TMS derivative
    • [(1-methoxypropan-2-yl)oxy]trimethylsilane
    • (1-Methoxy2-propoxy)trimethylsilane
    • (1-methoxypropan-2-yloxy)trimethylsilane
    • (2-Methoxy-1-methylethoxy)trimethylsilane
    • [(1-Methoxypropan-2-yl)oxy](trimethyl)silane
    • A924105
    • DTXSID60603733
    • AKOS006342978
    • DB-289630
    • MFCD00054871
    • NWBDNWPZFNUJHX-UHFFFAOYSA-N
    • SCHEMBL10789916
    • 55816-62-1
    • (1-Methoxy-2-propoxy)trimethylsilane
    • MDL: MFCD00054871
    • Inchi: 1S/C7H18O2Si/c1-7(6-8-2)9-10(3,4)5/h7H,6H2,1-5H3
    • InChI Key: NWBDNWPZFNUJHX-UHFFFAOYSA-N
    • SMILES: [Si](C([H])([H])[H])(C([H])([H])[H])(C([H])([H])[H])OC([H])(C([H])([H])[H])C([H])([H])OC([H])([H])[H]

Computed Properties

  • Exact Mass: 162.10800
  • Monoisotopic Mass: 162.107606347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 88.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5

Experimental Properties

  • Density: 0.83
  • Melting Point: -40°C
  • Boiling Point: 132 °C
  • Flash Point: 20°C
  • Refractive Index: 1.3965
  • PSA: 18.46000
  • LogP: 1.87280

(1-Methoxy-2-propoxy)trimethylsilane Security Information

  • Hazardous Material transportation number:UN 1993
  • Hazard Category Code: 11
  • Safety Instruction: 9-16-26-36
  • Risk Phrases:R11
  • TSCA:No

(1-Methoxy-2-propoxy)trimethylsilane Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

(1-Methoxy-2-propoxy)trimethylsilane Pricemore >>

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